Cas no 1805959-54-9 (4-Amino-2-cyano-3-(difluoromethyl)pyridine)

4-Amino-2-cyano-3-(difluoromethyl)pyridine structure
1805959-54-9 structure
Product Name:4-Amino-2-cyano-3-(difluoromethyl)pyridine
CAS No:1805959-54-9
MF:C7H5F2N3
MW:169.131507635117
CID:4845882
Update Time:2023-08-19

4-Amino-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-cyano-3-(difluoromethyl)pyridine
    • Inchi: 1S/C7H5F2N3/c8-7(9)6-4(11)1-2-12-5(6)3-10/h1-2,7H,(H2,11,12)
    • InChI Key: BQNCXKYRHMJUAJ-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=NC=CC=1N)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • XLogP3: 0.8
  • Topological Polar Surface Area: 62.7

4-Amino-2-cyano-3-(difluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029078835-250mg
4-Amino-2-cyano-3-(difluoromethyl)pyridine
1805959-54-9 97%
250mg
$470.40 2022-04-01
Alichem
A029078835-500mg
4-Amino-2-cyano-3-(difluoromethyl)pyridine
1805959-54-9 97%
500mg
$798.70 2022-04-01
Alichem
A029078835-1g
4-Amino-2-cyano-3-(difluoromethyl)pyridine
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$1,549.60 2022-04-01
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